Tert-butyl 2-amino-5-bromo-4-chlorobenzoate

• IUPAC Name: tert-butyl 2-amino-5-bromo-4-chlorobenzoate
• InChI: InChI=1S/C11H13BrClNO2/c1-11(2,3)16-10(15)6-4-7(12)8(13)5-9(6)14/h4-5H,14H2,1-3H3
• InChI Key: HDNJRPYJGQAXFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1N)Cl)Br
• Molecular Formula: C11H13BrClNO2
• Molecular Weight: 306.58 g/mol

Description

Tert-butyl 2-amino-5-bromo-4-chlorobenzoate (TACB) is a chemical compound that belongs to the class of benzoates. It is used in scientific research for its various applications, including its use as a precursor in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of Tert-butyl 2-amino-5-bromo-4-chlorobenzoate is not well understood. However, it is believed to act as a modulator of GPCRs, which are involved in various physiological processes. This compound may also act as an inhibitor of enzymes involved in the metabolism of other compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, studies have shown that this compound has potential as a therapeutic agent for various diseases. For example, this compound has been shown to have anti-inflammatory and anti-tumor effects in animal models.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-amino-5-bromo-4-chlorobenzoate has several advantages for lab experiments. It is easy to synthesize and is available in high purity. This compound is also stable under normal laboratory conditions. However, this compound has some limitations for lab experiments. It is not soluble in water, which can limit its use in some experiments. This compound is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of Tert-butyl 2-amino-5-bromo-4-chlorobenzoate in scientific research. One direction is the synthesis of this compound derivatives with improved biological activity. Another direction is the use of this compound as a tool in the study of GPCRs and their role in various physiological processes. Finally, this compound may have potential as a therapeutic agent for various diseases, and further studies are needed to explore its potential in this area.
Conclusion:
This compound is a chemical compound that has various applications in scientific research. It is easy to synthesize and is available in high purity. This compound has potential as a therapeutic agent for various diseases, and further studies are needed to explore its potential in this area. The use of this compound in the study of GPCRs and their role in various physiological processes is also an area of future research.

Synthesis Methods

Tert-butyl 2-amino-5-bromo-4-chlorobenzoate can be synthesized by reacting 2-amino-5-bromo-4-chlorobenzoic acid with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction yields this compound in good yield and high purity. This method is widely used in the synthesis of this compound and its derivatives.

Scientific Research Applications

Tert-butyl 2-amino-5-bromo-4-chlorobenzoate is widely used in scientific research for its various applications. It is used as a precursor in the synthesis of other compounds such as 2-amino-5-bromo-4-chlorobenzyl alcohol, which is used in the synthesis of other biologically active compounds. This compound is also used in the synthesis of ligands for G protein-coupled receptors (GPCRs), which are involved in various physiological processes.